91-35-0

2-[[(3-Amino-4-hydroxyphenyl)sulphonyl]amino]benzoic acid

In Stock

• CAS RN:
• 91-35-0

• Formula:
• C13H12N2O5S

• InChI:
• InChI=1S/C13H12N2O5S/c14-10-7-8(5-6-12(10)16)21(19,20)15-11-4-2-1-3-9(11)13(17)18/h1-7,15-16H,14H2,(H,17,18)

• InChIKey:
• ISDVREGLMJJFJG-UHFFFAOYSA-N

• 2-[[(3-Amino-4-hydroxyphenyl)sulphonyl]amino]benzoic acid is a useful research compound. Its molecular formula is C13H12N2O5S and its molecular weight is 308.31 g/mol. The purity is usually 95%.

4-amino-N-(4-methoxyphenyl)benzamide

In Stock

• CAS RN:
• 891-35-0

• Formula:
• C14H14N2O2

• InChI:
• InChI=1S/C14H14N2O2/c1-18-13-8-6-12(7-9-13)16-14(17)10-2-4-11(15)5-3-10/h2-9H,15H2,1H3,(H,16,17)

• InChIKey:
• JJKVMNNUINFIRK-UHFFFAOYSA-N

• 4-amino-N-(4-methoxyphenyl)benzamide is a useful research compound. Its molecular formula is C14H14N2O2 and its molecular weight is 242.27 g/mol. The purity is usually 95%.

Lepidine

In Stock

• CAS RN:
• 491-35-0

• Formula:
• C10H9N

• InChI:
• InChI=1S/C10H9N/c1-8-6-7-11-10-5-3-2-4-9(8)10/h2-7H,1H3

• InChIKey:
• MUDSDYNRBDKLGK-UHFFFAOYSA-N

• Synthesis of lepidine from 4-anilinobutan-2-one in ethanol in the presence of HCl or FeCl₃ has been reported. Nitration of lepidine has been reported.
  4-Methylquinoline is a heterocyclic compound commonly used as a flavoring ingredient in food industry.
  4-methylquinoline is a methylquinoline carrying a methyl substituent at position 4. It has a role as a mutagen.
  

8,8-Dimethyl-8-Sila-2,3,4,5-tetrathiabicyclo[4.3.0]nonane

• CAS RN:
• 89291-35-0

• Formula:
• C6H12S4Si

• InChI:
• InChI=1S/C6H12S4Si/c1-11(2)3-5-6(4-11)8-10-9-7-5/h5-6H,3-4H2,1-2H3

• InChIKey:
• LVUUUBZWLOYOHV-UHFFFAOYSA-N

• 8,8-Dimethyl-8-Sila-2,3,4,5-tetrathiabicyclo[4.3.0]nonane is a useful research compound. Its molecular formula is C6H12S4Si and its molecular weight is 240.5 g/mol. The purity is usually 95%.

4-Allyloxyanisole

In Stock

• CAS RN:
• 13391-35-0

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-3-8-12-10-6-4-9(11-2)5-7-10/h3-7H,1,8H2,2H3

• InChIKey:
• AWFKWSSQKRKAER-UHFFFAOYSA-N

• 4-Allyloxyanisole is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.2 g/mol. The purity is usually 95%.

4-Tert-butoxy-N-methoxy-N-methylbenzamide

In Stock

• CAS RN:
• 916791-35-0

• Formula:
• C13H19NO3

• InChI:
• InChI=1S/C13H19NO3/c1-13(2,3)17-11-8-6-10(7-9-11)12(15)14(4)16-5/h6-9H,1-5H3

• InChIKey:
• AFPRGMGUHZFQKY-UHFFFAOYSA-N

• 4-Tert-butoxy-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.

8-(4-Ethylphenyl)-8-oxooctanoic acid

In Stock

• CAS RN:
• 898791-35-0

• Formula:
• C16H22O3

• InChI:
• InChI=1S/C16H22O3/c1-2-13-9-11-14(12-10-13)15(17)7-5-3-4-6-8-16(18)19/h9-12H,2-8H2,1H3,(H,18,19)

• InChIKey:
• NMOPEAQEGUGBOL-UHFFFAOYSA-N

• 8-(4-Ethylphenyl)-8-oxooctanoic acid is a useful research compound. Its molecular formula is C16H22O3 and its molecular weight is 262.34 g/mol. The purity is usually 95%.

3,5-Difluoro-2-nitrobenzyl alcohol

In Stock

• CAS RN:
• 1378491-35-0

• Formula:
• C7H5F2NO3

• InChI:
• InChI=1S/C7H5F2NO3/c8-5-1-4(3-11)7(10(12)13)6(9)2-5/h1-2,11H,3H2

• InChIKey:
• KZQNMHJNCFINIV-UHFFFAOYSA-N

• 3,5-Difluoro-2-nitrobenzyl alcohol is a useful research compound. Its molecular formula is C7H5F2NO3 and its molecular weight is 189.118. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797091-35-0

• Formula:
• C16H21N7O3S

• InChI:
• InChI=1S/C16H21N7O3S/c24-16(21-13-3-6-27(25,26)8-13)12-1-4-22(5-2-12)14-7-15(19-10-18-14)23-11-17-9-20-23/h7,9-13H,1-6,8H2,(H,21,24)

• InChIKey:
• SCDSFYPQKHNAHK-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H21N7O3S and its molecular weight is 391.45. The purity is usually 95%.

N-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)pivalamide

In Stock

• CAS RN:
• 1797291-35-0

• Formula:
• C14H22N4O

• InChI:
• InChI=1S/C14H22N4O/c1-14(2,3)13(19)16-10-11-15-7-6-12(17-11)18-8-4-5-9-18/h6-7H,4-5,8-10H2,1-3H3,(H,16,19)

• InChIKey:
• QLNOHYMFMMDOLI-UHFFFAOYSA-N

• N-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)pivalamide is a useful research compound. Its molecular formula is C14H22N4O and its molecular weight is 262.357. The purity is usually 95%.